Cas no 1840176-87-5 (N-[2-amino-1-(naphthalen-2-yl)ethyl]-2-nitrobenzene-1-sulfonamide)

• Product Name: N-[2-amino-1-(naphthalen-2-yl)ethyl]-2-nitrobenzene-1-sulfonamide
• CAS No: 1840176-87-5
• MF: C₁₈H₁₇N₃O₄S
• MW: 371.410282850266
• CID: 5824888
• PubChem ID: 165847924
• Update Time: 2025-06-13

N-[2-amino-1-(naphthalen-2-yl)ethyl]-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1840176-87-5
• EN300-1168943
• N-[2-amino-1-(naphthalen-2-yl)ethyl]-2-nitrobenzene-1-sulfonamide

• Inchi： 1S/C18H17N3O4S/c19-12-16(15-10-9-13-5-1-2-6-14(13)11-15)20-26(24,25)18-8-4-3-7-17(18)21(22)23/h1-11,16,20H,12,19H2
• InChI Key： YLSKLKGZXIQKPC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NC(CN)C1C=CC2C=CC=CC=2C=1)(=O)=O

Computed Properties

• Exact Mass: 371.09397721g/mol
• Monoisotopic Mass: 371.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 126Ų

Additional information on N-[2-amino-1-(naphthalen-2-yl)ethyl]-2-nitrobenzene-1-sulfonamide

Professional Introduction to N-[2-amino-1-(naphthalen-2-yl)ethyl]-2-nitrobenzene-1-sulfonamide (CAS No. 1840176-87-5)

N-[2-amino-1-(naphthalen-2-yl)ethyl]-2-nitrobenzene-1-sulfonamide, identified by its CAS number 1840176-87-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and medicinal chemistry. Its unique structural features, comprising an aminoethyl chain linked to a naphthalene ring and a nitro-substituted benzene sulfonamide moiety, make it a versatile scaffold for developing novel therapeutic agents.

The chemical structure of N-[2-amino-1-(naphthalen-2-yl)ethyl]-2-nitrobenzene-1-sulfonamide incorporates several key functional groups that are of interest in medicinal chemistry. The presence of a naphthalene ring provides a rigid aromatic core, which can enhance the binding affinity and selectivity of the compound towards biological targets. Additionally, the nitro group introduces electrophilic characteristics, facilitating further derivatization and modification. The sulfonamide group is another critical feature, known for its ability to improve water solubility and metabolic stability, which are essential properties for any potential drug candidate.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing sulfonamide moieties. Sulfonamides have been widely used in the development of antibiotics, diuretics, and anticonvulsants due to their favorable pharmacokinetic properties. The incorporation of a nitro group into the sulfonamide framework can further enhance the biological activity by influencing electronic distribution and steric interactions with biological targets. This has led to extensive research into nitro-substituted sulfonamides as potential therapeutic agents for various diseases.

The synthesis of N-[2-amino-1-(naphthalen-2-yl)ethyl]-2-nitrobenzene-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The naphthalene ring is typically introduced through Friedel-Crafts acylation or alkylation reactions, followed by functionalization with an aminoethyl chain. The nitration of the benzene ring is another critical step, which must be carefully controlled to avoid over-nitration or decomposition of the intermediate products. The final step involves the introduction of the sulfonamide group through nucleophilic substitution or condensation reactions.

The pharmacological evaluation of N-[2-amino-1-(naphthalen-2-yl)ethyl]-2-nitrobenzene-1-sulfonamide has revealed several interesting properties that make it a promising candidate for further development. Preclinical studies have demonstrated its potential as an inhibitor of specific enzymes and receptors involved in inflammatory and infectious diseases. The compound exhibits moderate affinity for certain protein targets, suggesting that it may be effective in modulating biological pathways associated with these diseases. Additionally, its favorable solubility profile indicates that it could be suitable for oral administration, which would enhance patient compliance.

The structural features of N-[2-amino-1-(naphthalen-2-yl)ethyl]-2-nitrobenzene-1-sulfonamide also make it an attractive scaffold for structure-based drug design. Computational modeling studies have been conducted to understand how this compound interacts with its target proteins at the molecular level. These studies have provided valuable insights into the binding mode and key interaction points, which can be exploited to optimize the compound's potency and selectivity. By leveraging computational tools such as molecular dynamics simulations and docking studies, researchers can identify structural modifications that could enhance the pharmacological properties of this compound.

In conclusion, N-[2-amino-1-(naphthalen-2-yl)ethyl]-2-nitrobenzene-1-sulfonamide represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activity. Its synthesis presents challenges that require expertise in organic chemistry, but its potential as a therapeutic agent makes it worth pursuing further research. As our understanding of disease mechanisms continues to evolve, compounds like N-[2-amino-1-(naphthalen-2-yl)ethyl]-2-nitrobenzene-1-sulfonamide will play an increasingly important role in the development of novel treatments for various diseases.